(3-((4,6-Dimethylpyrimidin-2-yl)oxy)piperidin-1-yl)(5-(pyridin-3-yl)isoxazol-3-yl)methanone

• IUPAC Name: [3-(4,6-dimethylpyrimidin-2-yl)oxypiperidin-1-yl]-(5-pyridin-3-yl-1,2-oxazol-3-yl)methanone
• InChI: InChI=1S/C20H21N5O3/c1-13-9-14(2)23-20(22-13)27-16-6-4-8-25(12-16)19(26)17-10-18(28-24-17)15-5-3-7-21-11-15/h3,5,7,9-11,16H,4,6,8,12H2,1-2H3
• InChI Key: VFIGRXGVYFSSQD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)OC2CCCN(C2)C(=O)C3=NOC(=C3)C4=CN=CC=C4)C
• Molecular Formula: C20H21N5O3
• Molecular Weight: 379.4 g/mol

Description

(3-((4,6-Dimethylpyrimidin-2-yl)oxy)piperidin-1-yl)(5-(pyridin-3-yl)isoxazol-3-yl)methanone is a useful research compound. Its molecular formula is C20H21N5O3 and its molecular weight is 379.42. The purity is usually 95%.
BenchChem offers high-quality (3-((4,6-Dimethylpyrimidin-2-yl)oxy)piperidin-1-yl)(5-(pyridin-3-yl)isoxazol-3-yl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (3-((4,6-Dimethylpyrimidin-2-yl)oxy)piperidin-1-yl)(5-(pyridin-3-yl)isoxazol-3-yl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Medicinal Chemistry

The synthesis of pyrimidine derivatives is crucial in medicinal chemistry due to their wide range of biological activities. Pyrimidines and their derivatives are key molecules in living organisms, including DNA, RNA, and numerous natural products such as antibiotics, vitamins, and liposaccharides. Therefore, the compound could be significant in synthesizing molecules with potential medicinal properties.

Enantiomeric Purity and Building Blocks

α-Amino acids, which exhibit high enantiomeric purity, are versatile building blocks for synthesizing heterocyclic systems. The compound we are analyzing could potentially be used in reactions involving α-amino acids to create enantiomerically pure molecules, which are highly sought after in pharmaceuticals.

Microwave Irradiation Synthesis

This compound has been synthesized under microwave irradiation, a method that offers advantages such as reduced reaction times and increased yields. Such methods are becoming increasingly popular in organic synthesis, and this compound’s ability to be synthesized in this manner could be beneficial for rapid and efficient production.

Biological Activity Spectrum

Pyrimidine analogs have shown a range of biological activities, including antibacterial, antifungal, antiparasitic, anti-inflammatory, antihypertensive, antiviral, antioxidant, herbicide, and anticancer activities. The compound , due to its pyrimidine core, may be explored for its potential in these biological activities.